3-[(cyclopropylmethyl)(propyl)amino]-N-(4-fluorophenyl)propanamide

• Molecular Formula: C16H23FN2O
• Molecular Weight: 278.36 g/mol
• IUPAC Name: 3-[cyclopropylmethyl(propyl)amino]-N-(4-fluorophenyl)propanamide
• InChI: InChI=1S/C16H23FN2O/c1-2-10-19(12-13-3-4-13)11-9-16(20)18-15-7-5-14(17)6-8-15/h5-8,13H,2-4,9-12H2,1H3,(H,18,20)
• InChI Key: YRGRUSHRRKAXGY-UHFFFAOYSA-N
• SMILES: CCCN(CCC(=O)NC1=CC=C(C=C1)F)CC2CC2

Description

3-[(cyclopropylmethyl)(propyl)amino]-N-(4-fluorophenyl)propanamide, also known as CPP-115, is a small molecule drug that has been developed as a potential treatment for a variety of neurological disorders. It is a potent inhibitor of the enzyme gamma-aminobutyric acid (GABA) transaminase, which is responsible for the breakdown of GABA in the brain. By inhibiting this enzyme, CPP-115 can increase the levels of GABA in the brain, which has been shown to have a variety of therapeutic effects.

Mechanism of Action

The mechanism of action of 3-[(cyclopropylmethyl)(propyl)amino]-N-(4-fluorophenyl)propanamide is based on its inhibition of GABA transaminase. This enzyme is responsible for the breakdown of GABA, a neurotransmitter that is involved in the regulation of neuronal activity. By inhibiting this enzyme, 3-[(cyclopropylmethyl)(propyl)amino]-N-(4-fluorophenyl)propanamide can increase the levels of GABA in the brain, which can have a variety of therapeutic effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-[(cyclopropylmethyl)(propyl)amino]-N-(4-fluorophenyl)propanamide are related to its ability to increase the levels of GABA in the brain. This can lead to a reduction in neuronal activity, which has been shown to be effective in reducing seizures, anxiety, and addiction. 3-[(cyclopropylmethyl)(propyl)amino]-N-(4-fluorophenyl)propanamide has also been shown to have neuroprotective effects, which may make it useful in the treatment of neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

3-[(cyclopropylmethyl)(propyl)amino]-N-(4-fluorophenyl)propanamide has several advantages for use in lab experiments. It is a small molecule drug that can be easily synthesized and purified, making it suitable for large-scale production. It has also been shown to be effective in animal models of a variety of neurological disorders, making it a promising candidate for further research.
However, there are also some limitations to the use of 3-[(cyclopropylmethyl)(propyl)amino]-N-(4-fluorophenyl)propanamide in lab experiments. It has a relatively short half-life, which may limit its effectiveness in some applications. It can also be difficult to administer in vivo, as it has poor solubility in water.

Future Directions

There are several future directions for research on 3-[(cyclopropylmethyl)(propyl)amino]-N-(4-fluorophenyl)propanamide. One area of focus is the development of more effective formulations for in vivo administration. Another area of research is the identification of new therapeutic applications for 3-[(cyclopropylmethyl)(propyl)amino]-N-(4-fluorophenyl)propanamide, such as the treatment of neurodegenerative disorders. Finally, there is a need for further clinical trials to evaluate the safety and efficacy of 3-[(cyclopropylmethyl)(propyl)amino]-N-(4-fluorophenyl)propanamide in humans.

Synthesis Methods

The synthesis of 3-[(cyclopropylmethyl)(propyl)amino]-N-(4-fluorophenyl)propanamide involves several steps, starting with the reaction of 4-fluoroaniline with ethyl chloroformate to form the corresponding carbamate. This is then reacted with cyclopropylmethylamine and propylamine to form the final product. The synthesis has been optimized to yield high purity and yield, making it suitable for large-scale production.

Scientific Research Applications

3-[(cyclopropylmethyl)(propyl)amino]-N-(4-fluorophenyl)propanamide has been the subject of extensive scientific research, with a focus on its potential therapeutic applications. It has been shown to be effective in animal models of a variety of neurological disorders, including epilepsy, anxiety, and addiction. Clinical trials have also been conducted, with promising results in the treatment of cocaine addiction.